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Compound of Interest
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Cat. No.: B15595951

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the efficient

cleavage and deprotection of oligonucleotides synthesized using the UnyLinker™ 12 universal

support. UnyLinker™ 12 is a novel universal linker molecule designed for the streamlined and

scalable synthesis of oligonucleotides. Its unique, conformationally rigid structure facilitates a

clean and rapid release of the synthesized oligonucleotide under standard deprotection

conditions, yielding high-purity products.[1][2][3]

Cleavage and Deprotection Principles
The cleavage of the oligonucleotide from the UnyLinker™ 12 support and the removal of

protecting groups from the nucleobases are typically performed in a single step using an

amine-based reagent. The most common reagent is aqueous ammonium hydroxide, often used

at elevated temperatures to expedite the process. For oligonucleotides with base-labile

protecting groups, a mixture of ammonium hydroxide and methylamine (AMA) can significantly

reduce deprotection times.[4] A proposed mechanism involves the amine attacking the succinyl

ester linkage, leading to the release of the oligonucleotide with a free 3'-hydroxyl group.[1][3]
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Quantitative Data Summary
The following tables summarize the reported quantitative data on the cleavage and

deprotection of oligonucleotides from UnyLinker™ 12 solid support under various conditions.

Table 1: Liquid-Phase Cleavage and Deprotection Conditions
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Reagent Temperature Time Efficacy Notes

Concentrated

Ammonium

Hydroxide

Room Temp

(~20°C)
~4 hours

Effective

cleavage and

deprotection

For LNA

oligonucleotides.

[5][6]

Concentrated

Ammonium

Hydroxide

55°C 8 hours

Standard

condition for

small-scale

synthesis.[5][6]

Effective for

various

chemistries

including 2'-

deoxy, 2'-O-

methyl, 2'-O-

methoxyethyl,

LNA, and FANA.

[2][3]

Concentrated

Ammonium

Hydroxide

50°C - 60°C 30 mins - 6 hours

Effective for LNA

oligonucleotides.

[5][6]

At least 95%

deprotection

within 30 minutes

for DMF-

protected

guanine.[5]

Ammonium

Hydroxide / 40%

Methylamine

(AMA)

55°C 2 hours
Rapid

deprotection.[6]
---

Ammonium

Hydroxide / 40%

Methylamine

(AMA)

65°C 1 hour
Rapid

deprotection.[6]
---

40%

Methylamine in

Water

60°C 30 minutes

For deprotection

of RNA

oligonucleotides.

[7]

Followed by a

desilylation step.

Ammonium

Hydroxide

Room Temp 48 hours For deprotection

of RNA

---
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oligonucleotides.

[7]

Table 2: Gas-Phase Cleavage and Deprotection Conditions (using NH₃ gas)

Pressure Temperature Time Yield Notes

40 psi 80°C 15 - 240 mins

Increased yield

with pre-wetting

of support.

---

40 psi 90°C 15 - 240 mins

Increased yield

with pre-wetting

of support.

---

10 psi 80°C 120 mins

Optimum

condition for

dephosphorylatio

n.[4]

Pre-wetting with

water

substantially

increases yield.

[4]

10 psi 90°C 60 mins

Optimum

condition for

dephosphorylatio

n.[4]

Pre-wetting with

water

substantially

increases yield.

[4]

Experimental Protocols
Protocol 1: Standard Liquid-Phase Cleavage and Deprotection using Ammonium Hydroxide

This protocol is suitable for most standard DNA and modified oligonucleotides.

Materials:

Oligonucleotide synthesized on UnyLinker™ 12 solid support (in synthesis column)

Concentrated ammonium hydroxide (28-30%)
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2 mL screw-cap vials

Heating block or oven

SpeedVac or lyophilizer

Procedure:

Carefully remove the synthesis column from the synthesizer.

Place the column on a collection vial or tube.

Using a syringe, push the solid support into a 2 mL screw-cap vial.

Add 1-2 mL of concentrated ammonium hydroxide to the vial containing the solid support.

Seal the vial tightly.

Incubate the vial at 55°C for 8 hours. For LNA-containing oligonucleotides, incubation at

room temperature for 4 hours or at 50-60°C for 30 minutes to 4 hours can be effective.[5][6]

After incubation, allow the vial to cool to room temperature.

Carefully open the vial in a fume hood.

Filter the solution to separate the solid support from the oligonucleotide-containing solution.

A syringe with a frit can be used for this purpose.

Wash the solid support with a small volume of water or 20% acetonitrile in water and

combine the washes with the filtrate.

Dry the combined solution using a SpeedVac or lyophilizer to obtain the deprotected

oligonucleotide.

Protocol 2: Rapid Liquid-Phase Cleavage and Deprotection using AMA

This protocol is recommended for oligonucleotides with base-labile protecting groups to

minimize side reactions.
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Materials:

Oligonucleotide synthesized on UnyLinker™ 12 solid support (in synthesis column)

Ammonium hydroxide/40% Methylamine (AMA) solution (1:1, v/v)

2 mL screw-cap vials

Heating block

SpeedVac or lyophilizer

Procedure:

Follow steps 1-3 from Protocol 1.

Add 1-2 mL of AMA solution to the vial containing the solid support.

Seal the vial tightly.

Incubate the vial at 65°C for 1 hour or at 55°C for 2 hours.[6]

Follow steps 7-11 from Protocol 1 to isolate the deprotected oligonucleotide.

Protocol 3: Gas-Phase Cleavage and Deprotection

This method is suitable for high-throughput applications and avoids the use of large volumes of

aqueous ammonia.[4]

Materials:

Oligonucleotide synthesized on UnyLinker™ 12 solid support (in a gas-phase compatible

format, e.g., 96-well plate)

Anhydrous ammonia (NH₃) gas

Pressurized reaction vessel designed for gas-phase reactions

Deionized water

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://patents.google.com/patent/EP3601310B1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6815660/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Place the synthesis plate/columns in the gas-phase reaction vessel.

Add a small amount of water to each well/column to wet the support. This has been shown to

substantially increase the yield.[4]

Seal the reaction vessel.

Pressurize the vessel with anhydrous ammonia gas to the desired pressure (e.g., 10-40 psi).

[4]

Heat the vessel to the desired temperature (e.g., 80-90°C).[4]

Incubate for the specified time (e.g., 60-120 minutes).[4]

After incubation, safely vent the ammonia gas in a fume hood.

Elute the cleaved and deprotected oligonucleotide from the solid support using water or a

suitable buffer.

Dry the eluted oligonucleotide using a SpeedVac or lyophilizer.
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Caption: Proposed mechanism of UnyLinker 12 cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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